Cas no 533896-03-6 (2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-N-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-N-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 533896-03-6
• MF: C₂₄H₃₂N₄O₄S₂
• MW: 504.665283203125
• CID: 6063440
• PubChem ID: 3381162
• Update Time: 2025-07-09

2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-N-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-N-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• Thieno[2,3-c]pyridine-3-carboxamide, 6-ethyl-2-[[4-[(hexahydro-1H-azepin-1-yl)sulfonyl]benzoyl]amino]-4,5,6,7-tetrahydro-N-methyl-
• Oprea1_080547
• HMS2970F07
• MLS001238024
• SMR000805903
• 2-[4-(azepane-1-sulfonyl)benzamido]-6-ethyl-N-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• F0562-0343
• 533896-03-6
• AKOS024584261
• CHEMBL1577608
• 2-(4-(azepan-1-ylsulfonyl)benzamido)-6-ethyl-N-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• 2-[[4-(azepan-1-ylsulfonyl)benzoyl]amino]-6-ethyl-N-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide

• Inchi： 1S/C24H32N4O4S2/c1-3-27-15-12-19-20(16-27)33-24(21(19)23(30)25-2)26-22(29)17-8-10-18(11-9-17)34(31,32)28-13-6-4-5-7-14-28/h8-11H,3-7,12-16H2,1-2H3,(H,25,30)(H,26,29)
• InChI Key： JIWSMFAXFVDYLB-UHFFFAOYSA-N
• SMILES： C1N(CC)CCC2C(C(NC)=O)=C(NC(=O)C3=CC=C(S(N4CCCCCC4)(=O)=O)C=C3)SC1=2

Computed Properties

• Exact Mass: 504.18649786g/mol
• Monoisotopic Mass: 504.18649786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• pka: 11.87±0.20(Predicted)

Additional information on 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-N-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-N-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide (CAS No. 533896-03-6)

The compound 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-N-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide, identified by its CAS number 533896-03-6, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that suggest a broad spectrum of biological activities. The presence of an azepane ring provides a unique three-dimensional scaffold, while the thieno[2,3-cpyridine] core introduces additional complexity that is often associated with enhanced binding affinity and selectivity in drug design.

Recent research in the domain of heterocyclic compounds has highlighted the importance of azepane derivatives in developing novel therapeutic agents. The azepane moiety, characterized by its saturated nitrogen-containing seven-membered ring, is known for its ability to modulate protein-protein interactions and enzyme activity. In particular, modifications at the 1-position of azepane with a sulfonyl group have been shown to enhance metabolic stability and improve pharmacokinetic profiles. This structural feature is particularly relevant in the context of drug development, where optimizing absorption, distribution, metabolism, and excretion (ADME) properties is critical for clinical success.

The benzamido group at the 2-position and 4-position of the benzene ring in this compound introduces further pharmacological potential. Benzamides are well-documented pharmacophores that exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The specific arrangement of these groups in 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-N-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide suggests that it may interact with multiple targets simultaneously, a strategy that has gained significant traction in recent years for developing multitarget drugs.

The thieno[2,3-cpyridine] scaffold is another key structural element that warrants detailed attention. This fused heterocyclic system combines the properties of thiophene and pyridine rings, both of which are known for their ability to engage with biological targets such as enzymes and receptors. The thieno[2,3-cpyridine] core has been extensively studied for its potential in medicinal chemistry due to its versatility in modulating various biological pathways. In particular, derivatives of this scaffold have shown promise in the treatment of neurological disorders and cancer. The incorporation of an ethyl group at the 6-position and a methyl group at the N-position further refines the compound's pharmacological profile by enhancing solubility and improving binding interactions.

The carboxamide group at the 3-position completes this complex molecular architecture. Carboxamides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. In this context, the carboxamide functionality in 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-N-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide may contribute to its potential as a therapeutic agent by stabilizing interactions with specific proteins or enzymes. The overall structure suggests that this compound could be a valuable tool for investigating novel mechanisms of action in drug discovery.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates. The unique combination of heterocyclic rings and functional groups in this compound makes it an attractive candidate for such studies. By leveraging high-throughput virtual screening techniques combined with molecular dynamics simulations and quantum mechanical calculations, researchers can predict binding affinities and identify potential interactions with biological targets. These computational methods have been instrumental in accelerating drug discovery pipelines and reducing the time required to bring new therapeutic agents to market.

In vitro studies have begun to explore the biological activity of 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-N-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide. Preliminary results indicate that this compound exhibits promising properties as an inhibitor of certain kinases involved in cancer progression. The structural features described earlier are likely responsible for these observed activities by modulating interactions with key regulatory proteins. Additionally, the compound's ability to cross cell membranes suggests potential applications in treating diseases that require intracellular targeting.

The synthesis of this complex molecule represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Advanced synthetic techniques such as transition-metal catalysis and palladium-mediated cross-coupling reactions have been employed to construct the desired heterocyclic framework efficiently. These methodologies not only highlight the synthetic prowess required but also underscore the importance of innovative approaches in developing novel pharmaceuticals.

As research continues to uncover new therapeutic targets and mechanisms underlying human diseases, compounds like 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-N-methyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide will play an increasingly important role in drug discovery efforts. The integration of structural biology data with computational modeling has opened new avenues for designing molecules with enhanced specificity and efficacy. By leveraging these interdisciplinary approaches alongside traditional experimental methods, 533896-03-* will serve as a valuable asset for researchers striving to develop next-generation therapeutics.

In conclusion, 2-*4-(azepane-*1-*sulfonyl)*benzamido-*6-*ethyl-*N-*methyl-*4*_H,*5*_H,*6*_H,*7*_H*-*thieno*₂,*₃*-*cpyridine*-*3*-carboxamide (CAS No.* 533896*-03-*6)* represents a cutting-edge compound with significant potential in medicinal chemistry.* Its intricate structure,* combining elements such as azepane,* benzamido,* thieno[*,
...]* functionalities,* demonstrates how sophisticated molecular design can lead to novel therapeutic agents.* As research progresses,* further exploration into its biological activities* will undoubtedly yield valuable insights into treating various diseases.* This compound exemplifies the ongoing innovation within pharmaceutical chemistry* where interdisciplinary approaches continue to drive advancements toward more effective treatments.* Future studies will likely focus on optimizing its pharmacokinetic properties,* exploring new targets,* and evaluating its clinical potential.*